![molecular formula C11H17BN2O4 B580742 (6-((tert-Butoxycarbonyl)(methyl)amino)pyridin-3-yl)boronic acid CAS No. 1218790-80-7](/img/structure/B580742.png)
(6-((tert-Butoxycarbonyl)(methyl)amino)pyridin-3-yl)boronic acid
Overview
Description
“(6-((tert-Butoxycarbonyl)(methyl)amino)pyridin-3-yl)boronic acid” is a chemical compound with the CAS Number: 1218790-80-7 . It has a molecular weight of 252.08 and its IUPAC name is 6-[(tert-butoxycarbonyl)(methyl)amino]-3-pyridinylboronic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H17BN2O4/c1-11(2,3)18-10(15)14(4)9-6-5-8(7-13-9)12(16)17/h5-7,16-17H,1-4H3 .Chemical Reactions Analysis
The compound can be involved in various chemical reactions. For instance, pinacol boronic esters can undergo functionalizing deboronation . They can also be involved in Suzuki-Miyaura coupling , a type of cross-coupling reaction, among others.Physical And Chemical Properties Analysis
This compound is a solid under normal conditions . It should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Divergent Synthetic Applications
This compound is involved in divergent and solvent-dependent reactions, allowing the synthesis of diverse organic molecules. For example, Rossi et al. (2007) demonstrated the use of related tert-butoxycarbonyl compounds in the divergent synthesis of 5,6-dihydro-4H-pyridazines and 1-amino-pyrroles, highlighting the reaction's dependence on solvent choice and temperature for achieving different products. This versatility is crucial for developing new synthetic routes in organic chemistry (Rossi et al., 2007).
Amination Reactions
The compound's derivatives are pivotal in amination reactions, as shown by Wippich et al. (2016), who utilized N-tert-Butoxycarbonyl azide for the efficient introduction of N-Boc protected amino groups into aromatic compounds. This method has broad applications in synthesizing complex organic molecules and pharmaceuticals, offering a straightforward approach to introducing amino groups (Wippich et al., 2016).
Synthesis of Protected Amino Acids
The synthesis of Boc-protected amino acids is another significant application. For instance, Vorbrüggen et al. (2008) detailed a method for introducing the Boc group into hindered amino acids, which is essential for peptide synthesis and pharmaceutical research. This technique enables the production of Boc-amino acids on a large scale, illustrating the compound's role in synthesizing biologically relevant molecules (Vorbrüggen et al., 2008).
Catalysis and Synthetic Efficiency
In catalysis, the tert-butoxycarbonyl group and its related compounds have been employed to enhance synthetic efficiency. For example, Heydari et al. (2007) used a heteropoly acid as a catalyst for the N-tert-butoxycarbonylation of amines, showcasing an environmentally benign and efficient method for protecting amines, a crucial step in synthesizing complex organic molecules (Heydari et al., 2007).
Advanced Organic Synthesis
Furthermore, the compound's derivatives have been integral in the synthesis of peptidomimetics and constrained amino acids, as demonstrated by Mandal et al. (2005), who developed a synthetic route for azabicycloalkane amino acids. These compounds are dipeptide mimetics useful in medicinal chemistry for structure-activity relationship studies (Mandal et al., 2005).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Boronic acids and their derivatives are commonly used in the suzuki-miyaura cross-coupling reactions , which suggests that this compound may interact with palladium catalysts and various organic substrates in these reactions.
Mode of Action
Boronic acids and their derivatives, including this compound, are known to participate in suzuki-miyaura cross-coupling reactions . In these reactions, the boronic acid acts as a nucleophile, forming a bond with an electrophile in the presence of a palladium catalyst and a base .
Biochemical Pathways
Given its potential use in suzuki-miyaura cross-coupling reactions , it can be inferred that this compound may play a role in the synthesis of various organic compounds, potentially affecting multiple biochemical pathways depending on the specific context of its use.
Pharmacokinetics
As a research chemical, it’s primarily used in the synthesis of other organic compounds
Result of Action
The molecular and cellular effects of 6-(BOC-Methylamino)pyridine-3-boronic acid’s action are likely to be highly context-dependent, given its role in the synthesis of various organic compounds . The specific effects would depend on the nature of the compounds being synthesized and their subsequent interactions within the cellular environment.
Action Environment
The action, efficacy, and stability of 6-(BOC-Methylamino)pyridine-3-boronic acid are likely to be influenced by various environmental factors. For instance, it’s recommended to store this compound in a cool place, in a tightly closed container, and away from strong oxidizing agents . These precautions suggest that temperature, exposure to air, and the presence of oxidizing agents could potentially affect the compound’s stability and efficacy.
Properties
IUPAC Name |
[6-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pyridin-3-yl]boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17BN2O4/c1-11(2,3)18-10(15)14(4)9-6-5-8(7-13-9)12(16)17/h5-7,16-17H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUYFBQXOHVMJOA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CN=C(C=C1)N(C)C(=O)OC(C)(C)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17BN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10675364 | |
Record name | {6-[(tert-Butoxycarbonyl)(methyl)amino]pyridin-3-yl}boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10675364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1218790-80-7 | |
Record name | C-(1,1-Dimethylethyl) N-(5-borono-2-pyridinyl)-N-methylcarbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1218790-80-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | {6-[(tert-Butoxycarbonyl)(methyl)amino]pyridin-3-yl}boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10675364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.